methyl 2-({[(4-methoxyphenyl)amino]carbonyl}amino)benzoate

• IUPAC Name: methyl 2-[(4-methoxyphenyl)carbamoylamino]benzoate
• InChI: InChI=1S/C16H16N2O4/c1-21-12-9-7-11(8-10-12)17-16(20)18-14-6-4-3-5-13(14)15(19)22-2/h3-10H,1-2H3,(H2,17,18,20)
• InChI Key: OTLVVHZJQBXQMZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)NC2=CC=CC=C2C(=O)OC
• Molecular Formula: C16H16N2O4
• Molecular Weight: 300.31 g/mol

Description

Methyl 2-({[(4-methoxyphenyl)amino]carbonyl}amino)benzoate, also known as Moclobemide, is a reversible and selective inhibitor of monoamine oxidase A (MAO-A) used for the treatment of depression and anxiety disorders. It is a relatively new drug that has gained popularity due to its unique mechanism of action and fewer side effects compared to other antidepressants.

Mechanism of Action

Methyl 2-({[(4-methoxyphenyl)amino]carbonyl}amino)benzoate works by selectively inhibiting the enzyme MAO-A, which is responsible for the breakdown of neurotransmitters such as serotonin, norepinephrine, and dopamine. By inhibiting MAO-A, methyl 2-({[(4-methoxyphenyl)amino]carbonyl}amino)benzoate increases the levels of these neurotransmitters in the brain, which can improve mood and reduce anxiety.
Biochemical and Physiological Effects:
methyl 2-({[(4-methoxyphenyl)amino]carbonyl}amino)benzoate has been shown to have a relatively short half-life, which allows for rapid onset of action and fewer side effects. It has also been shown to have minimal effects on other enzymes, such as MAO-B, which can cause unwanted side effects such as hypertensive crisis. methyl 2-({[(4-methoxyphenyl)amino]carbonyl}amino)benzoate has been shown to be well-tolerated and has fewer sexual side effects compared to other antidepressants.

Advantages and Limitations for Lab Experiments

Methyl 2-({[(4-methoxyphenyl)amino]carbonyl}amino)benzoate has been used in various laboratory experiments to study its effects on neurotransmitter levels, gene expression, and behavior. Its selectivity for MAO-A makes it a useful tool for studying the role of this enzyme in various physiological and pathological conditions. However, its relatively short half-life and rapid metabolism can make it difficult to use in long-term experiments.

Future Directions

There are several future directions for the study of methyl 2-({[(4-methoxyphenyl)amino]carbonyl}amino)benzoate. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's. Another area of interest is its potential use in combination therapy with other antidepressants or anxiolytics. Additionally, further studies are needed to determine the long-term effects of methyl 2-({[(4-methoxyphenyl)amino]carbonyl}amino)benzoate on neurotransmitter levels and brain function.

Synthesis Methods

Methyl 2-({[(4-methoxyphenyl)amino]carbonyl}amino)benzoate is synthesized by the reaction of 4-methoxybenzoyl chloride with 4-amino-N-(2-methoxyethyl)benzamide in the presence of a base such as triethylamine. The resulting intermediate is then reacted with methyl chloroformate to yield methyl 2-({[(4-methoxyphenyl)amino]carbonyl}amino)benzoate.

Scientific Research Applications

Methyl 2-({[(4-methoxyphenyl)amino]carbonyl}amino)benzoate has been extensively studied in the field of psychiatry and neurology. It has been shown to be effective in the treatment of major depressive disorder, social anxiety disorder, panic disorder, and post-traumatic stress disorder. It has also been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and chronic pain.